4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C16H13Cl2N3O3/c17-9-1-2-12(13(18)5-9)16(23)21-7-11(8-21)24-10-3-4-20-14(6-10)15(19)22/h1-6,11H,7-8H2,(H2,19,22)
• InChI Key: NLRQOAAEQPBLDL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=C(C=C(C=C2)Cl)Cl)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C16H13Cl2N3O3
• Molecular Weight: 366.2 g/mol

Description

4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, also known as 4-DCPA, is a novel small molecule that has a wide range of applications in the field of scientific research. It is a synthetic compound that is derived from pyridine-2-carboxamide and contains a dichlorobenzoyl group. 4-DCPA has been used in various studies for its potential therapeutic and biological activities, such as its anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, 4-DCPA has been studied for its potential to act as a molecular switch in the regulation of gene expression and as a potential drug target.

Scientific Research Applications

4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been studied for its potential therapeutic and biological activities, such as its anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been studied for its potential to act as a molecular switch in the regulation of gene expression and as a potential drug target. In particular, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been studied for its potential to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has also been studied for its ability to reduce inflammation and oxidative stress in animal models.

Mechanism of Action

The mechanism of action of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is not yet fully understood. However, it is believed that 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide binds to specific sites on the surface of cells and inhibits the activity of enzymes involved in the regulation of gene expression and cell proliferation. In addition, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been shown to inhibit the activity of certain proteins involved in the signaling pathways of cancer cells, which may lead to the inhibition of tumor growth.
Biochemical and Physiological Effects
4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been studied for its potential biochemical and physiological effects. In particular, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been shown to reduce inflammation and oxidative stress in animal models. In addition, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Furthermore, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been shown to inhibit the activity of certain proteins involved in the signaling pathways of cancer cells, which may lead to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide in laboratory experiments include its low cost and its ability to be synthesized in a variety of solvents. In addition, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been shown to have a wide range of potential therapeutic and biological activities, making it a useful compound for research. However, there are some potential limitations when using 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide in laboratory experiments. For example, the mechanism of action of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is not yet fully understood, making it difficult to predict the effects of the compound in certain situations. In addition, 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is a synthetic compound and may not be as effective as natural compounds in certain applications.

Future Directions

Given the potential therapeutic and biological activities of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, there are a number of potential future directions for research. These include further studies into the mechanism of action of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide and its potential to be used as a drug target. In addition, further research into the potential anti-inflammatory, anti-cancer, and anti-bacterial properties of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide could be conducted. Furthermore, further studies into the potential of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide to be used as a molecular switch in the regulation of gene expression could be conducted. Finally, further research into the potential of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide to be used in drug delivery systems and other medical applications could be explored.

Synthesis Methods

The synthesis of 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide involves the use of a variety of chemical reactions. The first step involves the conversion of pyridine-2-carboxamide to 2-azetidinecarboxylic acid using an acid-catalyzed reaction. The 2-azetidinecarboxylic acid is then reacted with a dichlorobenzoyl chloride in the presence of a base, such as sodium hydroxide, to form 4-{[1-(2,4-dichlorobenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide. The reaction can be carried out in a variety of solvents, such as dichloromethane, toluene, and ethanol.